Cas no 490-89-1 (1H-Indole-5,6-dione,2,3-dihydro-3-hydroxy-)
490-89-1 structure
Product Name:1H-Indole-5,6-dione,2,3-dihydro-3-hydroxy-
1H-Indole-5,6-dione,2,3-dihydro-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-5,6-dione,2,3-dihydro-3-hydroxy-
- Noradrenochrome
- 3-hydroxy-2,3-dihydro-1H-indole-5,6-dione
- Noradrenochrome Discontinued
- 1H-Indole-5,6-dione, 2,3-dihydro-3-hydroxy-
- starbld0001249
- 490-89-1
- DTXSID10964149
- SCHEMBL24066371
- Cyclized norepinephrine ortho-quinone
- cNEoQ
-
- Inchi： 1S/C8H7NO3/c10-6-1-4-5(2-7(6)11)9-3-8(4)12/h1-2,8-9,12H,3H2
- InChI Key： LXXQZMIOKXLXPT-UHFFFAOYSA-N
- SMILES： OC1CNC2=CC(C(C=C12)=O)=O
Computed Properties
- Exact Mass: 165.04261
- Monoisotopic Mass: 165.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4Ų
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -1.5
Experimental Properties
- Density: 1.49
- Melting Point: NA
- Boiling Point: NA
- Flash Point: 202°C
- Refractive Index: 1.641
- PSA: 66.4
1H-Indole-5,6-dione,2,3-dihydro-3-hydroxy- Security Information
- Hazard Statement： CAUTION: May irritate eyes, skin
- Safety Instruction： CAUT
1H-Indole-5,6-dione,2,3-dihydro-3-hydroxy- Suppliers
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
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Audited Supplier
(CAS:490-89-1)noradrenochrome
Order Number:LZ0266
Stock Status:in Stock
Quantity:100mg
Purity:97%
Pricing Information Last Updated:Tuesday, 6 January 2026 10:11
Price ($):inquiry
Email:1010771219@qq.com
1H-Indole-5,6-dione,2,3-dihydro-3-hydroxy- Related Literature
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1. A kinetic study of the reaction between noradrenaline and iron(III): an example of parallel inner- and outer-sphere electron transferUsama El-Ayaan,Reginald F. Jameson,Wolfgang Linert J. Chem. Soc. Dalton Trans. 1998 1315
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2. 879. The mechanism of the reduction of adrenochrome by ascorbic acidG. L. Mattok J. Chem. Soc. 1965 4728
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3. 153. The chemistry of adrenochrome. Part II. Some analogues and derivativesJohn D. Bu'Lock,John Harley-Mason J. Chem. Soc. 1951 712
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4. Chemistry of the aminochromes. Part XVII. Formation of addition products with bisulphite and thiolsW. S. Powell,R. A. Heacock J. Chem. Soc. Perkin Trans. 1 1973 509
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Recommended suppliers
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:490-89-1)noradrenochrome
Purity:97%
Quantity:100mg
Price ($):Inquiry